Cas no 67988-30-1 (Phenol, 2,2'-methylenebis[6-[(2-hydroxyphenyl)methyl]-)

• Product Name: Phenol, 2,2'-methylenebis[6-[(2-hydroxyphenyl)methyl]-
• CAS No: 67988-30-1
• MF: C₂₇H₂₄O₄
• MW: 412.477067947388
• CID: 393845
• PubChem ID: 14359964
• Update Time: 2025-04-19

Phenol, 2,2'-methylenebis[6-[(2-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,2'-methylenebis[6-[(2-hydroxyphenyl)methyl]-
• 2-[[2-hydroxy-3-[(2-hydroxyphenyl)methyl]phenyl]methyl]-6-[(2-hydroxyphenyl)methyl]phenol
• DTXSID70559333
• 2,2'-{Methylenebis[(2-hydroxy-3,1-phenylene)methylene]}diphenol
• 67988-30-1
• SCHEMBL5852506

• Inchi： 1S/C27H24O4/c28-24-13-3-1-7-18(24)15-20-9-5-11-22(26(20)30)17-23-12-6-10-21(27(23)31)16-19-8-2-4-14-25(19)29/h1-14,28-31H,15-17H2
• InChI Key： WHXZQUGPOOBRSH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1C=CC=C(CC2C=CC=CC=2O)C=1O)CC1C=CC=CC=1O

Computed Properties

• Exact Mass: 412.16745924g/mol
• Monoisotopic Mass: 412.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 80.9Ų